Cas no 1043907-95-4 (6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1043907-95-4
• MF: C₁₅H₂₄N₄O₃Si
• MW: 336.461564064026
• CID: 842517
• PubChem ID: 68546265
• Update Time: 2025-06-09

6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridine, 6-[1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-nitropropyl]-
• tert-butyl-dimethyl-[2-nitro-1-([1,2,4]triazolo[1,5-a]pyridin-6-yl)propoxy]silane
• 6-(1-(tert-butyldimethylsilyloxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine
• AK127319
• KB-246853
• SureCN3197495
• 1043907-95-4
• 6-(1-{[tert-Butyl(dimethyl)silyl]oxy}-2-nitropropyl)[1,2,4]triazolo[1,5-a]pyridine
• 6-[1-(tert-butyl-dimethyl-silanyloxy)-2-nitro-propyl]-[1,2,4]triazolo[1,5-a]pyridine
• DTXSID90738582
• DB-341556
• SCHEMBL3197495
• YFRXMGCQGAVPSJ-UHFFFAOYSA-N

• Inchi： 1S/C15H24N4O3Si/c1-11(19(20)21)14(22-23(5,6)15(2,3)4)12-7-8-13-16-10-17-18(13)9-12/h7-11,14H,1-6H3
• InChI Key： YFRXMGCQGAVPSJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC(C1C=CC2=NC=NN2C=1)C(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 336.16176717g/mol
• Monoisotopic Mass: 336.16176717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų

Additional information on 6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine

Introduction to 6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine and Its Significance in Modern Chemical Biology

6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine, with the CAS number 1043907-95-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a complex structural framework, has garnered attention due to its unique chemical properties and potential applications in drug discovery and molecular pharmacology. The compound's structure integrates several key functional groups, including a nitropropyl moiety and a tert-butyldimethylsilyl (TBS) ether group, which contribute to its reactivity and utility in synthetic chemistry.

The [1,2,4]triazolo[1,5-a]pyridine core is a fused bicyclic system that has been extensively studied for its biological activity. Triazolopyridines are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitropropyl group at the 2-position introduces a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Additionally, the TBS ether group enhances the stability of the molecule during synthetic transformations and storage, making it a valuable intermediate in organic synthesis.

In recent years, there has been significant interest in developing novel heterocyclic compounds as scaffolds for therapeutic agents. The [1,2,4]triazolo[1,5-a]pyridine scaffold has been particularly noted for its ability to interact with various biological targets due to its rigid structure and electron-rich system. Researchers have leveraged this scaffold to design molecules that modulate key cellular pathways involved in diseases such as cancer and neurodegeneration. The compound with CAS number 1043907-95-4 is one such example that exemplifies the potential of triazolopyridines as pharmacophores.

The nitropropyl substituent in this molecule is particularly noteworthy. Nitroaromatic compounds are well-documented for their biological activities, and the propyl extension provides an additional degree of freedom for interaction with biological targets. The nitro group can be reduced to an amine under appropriate conditions, which can open up further avenues for derivatization. This flexibility makes the compound a versatile building block for medicinal chemists seeking to develop new drugs.

The tert-butyldimethylsilyl (TBS) ether group is another critical feature of this compound. Silyl ethers are commonly used in organic synthesis to protect hydroxyl groups during reactions that would otherwise lead to their consumption. The TBS group provides excellent stability under a wide range of conditions, including acidic and basic environments, making it an ideal protecting group for sensitive molecules. This stability ensures that the compound remains intact during synthetic procedures, allowing for precise control over its transformation into more complex structures.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of intricate molecular frameworks. These methods have allowed researchers to access novel derivatives of triazolopyridines with enhanced biological activities. For instance, studies have shown that modifications at the 2-position of the triazolopyridine scaffold can significantly alter its binding affinity to biological targets.

The potential applications of this compound extend beyond academic research. Pharmaceutical companies are increasingly interested in heterocyclic compounds due to their demonstrated efficacy in modulating biological pathways. The structural features of 6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine, particularly its nitropropyl and TBS ether groups, make it a promising candidate for further development into a drug candidate. Preclinical studies are underway to evaluate its biological activity and pharmacokinetic properties.

In conclusion,6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS no 1043907-95-4) is a structurally complex and functionally versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for heterocyclic compounds like this one,6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine is poised to play an important role in the development of novel therapeutic agents.